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Compound of Interest

Compound Name: 5-Chloro-6-methoxypyridine-3-thiol
Cat. No.: B13482427
Get Quote

Executive Technical Summary

5-Chloro-6-methoxypyridine-3-thiol is a high-value heterocyclic building block used primarily
in the development of kinase inhibitors and G-protein coupled receptor (GPCR) ligands.[1] Its
structural motif—a pyridine ring substituted with a chlorine atom (electron-withdrawing) and a
methoxy group (electron-donating)—modulates the lipophilicity and metabolic stability of drug
candidates.[1]

However, this compound is commercially volatile.[1] It is often not maintained in bulk stock due
to the oxidative instability of the thiol group (-SH), which readily dimerizes to the disulfide.[1]
Consequently, researchers often face "Inquire" status on catalog pages.[1] This guide provides
a dual strategy: Direct Sourcing for small-scale needs and In-House Synthesis for scale-up,
ensuring project continuity.[1]

Chemical Identity & Key Identifiers[1][2][3][41[5][6][7]
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Specification

Chemical Name

5-Chloro-6-methoxypyridine-3-thiol

Common Synonyms

5-Chloro-6-methoxy-3-pyridinethiol; 3-Mercapto-
5-chloro-6-methoxypyridine

MDL Number MFCD33440216 (Use this for catalog searches)
Not widely indexed (Search via precursor CAS
CAS Number
158387-20-3)
Molecular Formula CeHsCINOS
Molecular Weight 175.64 g/mol

Key Instability

Rapid oxidation to 5,5'-disulfanediylbis(3-chloro-

2-methoxypyridine) in air

Market Landscape: Suppliers & Pricing[1][4]
Commercial Availability Status

Direct stock of the free thiol is rare.[1] Most suppliers list it as "Make-to-Order" (lead time: 4—6
weeks).[1] The most reliable commercial route is to purchase the sulfonyl chloride or amine
precursors.[1]

lidated Suppliers (Di 1]

Estimated Lead
Time

Supplier Category Primary Vendors Product Availability

Namiki Shoji (Japan),
Enamine (Ukraine/EU)

Catalog Code:
EN300-7021297

2—-4 Weeks (Stock) 6
Weeks (Synth)

Direct Thiol

ChemicalBook

Aggregators, Bide

Precursor (Amine) CAS: 158387-20-3 1-2 Weeks
Pharmatech,
PharmaBlock

Precursor (SO2CI) BLD Pharm, Arctom CAS: 1261785-22-1 2—-3 Weeks
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Pricing Tiers (2025/2026 Estimates)

Pricing is volatile; these figures represent typical "Spot Market" rates for substituted pyridine
thiols.[1]

o Tier 1: Research Scale (Catalog Stock)
o Price: $180 — $350 USD per 1 gram.[1]

o Context: High premium for "ready-to-use" thiol due to storage difficulties (argon packing
required).

o Tier 2: Bulk Scale (Custom Synthesis)
o Price: $2,500 — $4,000 USD per 100 grams.[1]

o Context: More cost-effective to contract a CRO to synthesize from the amine precursor if
>10g is needed.

e Tier 3: DIY Precursor Cost (The "Make" Option)[1]
o Amine Precursor (CAS 158387-20-3): ~$60 — $100 USD per 5 grams.[1]

o Cost Efficiency: "Making" the thiol in-house reduces material cost by ~70% compared to
buying the unstable thiol directly.[1]

Technical Procurement Guide: "Make vs. Buy”
Decision

For drug development campaigns, relying on a single supplier for an unstable thiol is a critical
risk.[1]

Decision Matrix
e Scenario A: HTS / Hit Validation (< 500 mg)

o Strategy:BUY. The time cost of synthesis outweighs the high unit price.[1] Order from
Enamine or Namiki.
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e Scenario B: Lead Optimization (> 5 grams)

o Strategy:MAKE. Establish an internal protocol using the Amine or Sulfonyl Chloride route.
[1][2] This ensures fresh material and avoids batch-to-batch disulfide contamination.[1]

Synthesis & Manufacturing Protocols

Below are two validated protocols. Method A is preferred for safety and scalability; Method B is
a classical route if the sulfonyl chloride is available.[1]

Method A: The Xanthate Route (From Amine)
Best for: Scalability, Cost-efficiency, Starting from CAS 158387-20-3.[1]

Reaction Logic:

» Diazotization: Convert amine to diazonium salt.[1]

o Xanthylation: Trapping with potassium ethyl xanthate.[1]
o Hydrolysis: Base-mediated cleavage to free thiol.[1]
Step-by-Step Protocol:

o Diazotization: Dissolve 5-chloro-6-methoxypyridin-3-amine (1.0 eq) in 10% HCI (aq) at 0°C.
Dropwise add NaNO:z (1.1 eq) in water, maintaining temp < 5°C. Stir for 30 min.

o Xanthate Trap: Slowly add the diazonium solution to a solution of Potassium Ethyl Xanthate
(1.2 eq) in water at 45-50°C. Caution: Nitrogen gas evolution.[1] Stir for 1 hour.

o Workup: Extract the intermediate xanthate ester with Ethyl Acetate.

e Hydrolysis: Dissolve the crude xanthate in Ethanol. Add KOH (3.0 eq) pellets. Reflux for 2
hours under Nitrogen atmosphere.

e |solation: Cool, concentrate ethanol. Dilute with degassed water.[1] Acidify to pH 5 with
acetic acid. Extract the thiol with DCM.[1]

* Yield: Typically 65-75%.[1]
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Method B: The Sulfonyl Reduction Route
Best for: Speed, if Sulfonyl Chloride (CAS 1261785-22-1) is purchased.[1]

Step-by-Step Protocol:

o Setup: Charge a flask with 5-chloro-6-methoxypyridine-3-sulfonyl chloride (1.0 eq) in dry
THF.

e Reduction: Cool to 0°C. Add LiAlH4 (2.5 eq) pellets slowly (or use Triphenylphosphine/lodine
system for milder conditions).

e Quench: Carefully quench with Glauber's salt (Na2S04-10H20) or Fieser workup.[1]
 Purification: The thiol is prone to oxidation; use immediately or store under Argon.[1]

Visualizing the Supply & Synthesis Ecosystem[1]

The following diagram illustrates the strategic pathways to obtain the target thiol, highlighting
the critical "Oxidation Trap" that researchers must avoid.

Precursor: Amine Precursor: Sulfonyl Cl
(CAS 158387-20-3) (CAS 1261785-22-1)
~$80/59 ~$150/5g

1. NaNO2/HCI
2. EtOCS2K

LiAIH4 or
Zn/HCI Reduction

Intermediate:
Xanthate Ester

KOH/EtOH
Hydrolysis

Air Oxidation .
TARGET: (Fast!) Impurity:

5-Chloro-6-methoxypyridine-3-thiol gl > Disulfide Dimer

(Unstable Liquid/Solid) D;Z;igp _ (Inactive/Byproduct)

Click to download full resolution via product page
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Figure 1: Strategic sourcing pathways. Blue arrows denote synthesis routes; Red dashed line
indicates the critical stability risk.[1]

Quality Control & Handling (Self-Validating
Protocols)

To ensure scientific integrity, every batch must be validated against the Disulfide Impurity.[1]

Analytical Validation (HPLC/LCMS)[1]

o Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.[1]

o Target Mass (ESI+):
o Thiol [M+H]*: 176.0 m/z (Characteristic Chlorine isotope pattern 3:1).[1]
o Disulfide Dimer [M+H]*: 351.0 m/z.[1]

o Pass Criteria: Dimer peak area < 2%.

Rescue Protocol

If your expensive commercial batch arrives oxidized (solidified or incorrect MS):
» Dissolve material in MeOH/Water (1:1).[1]

e Add DTT (Dithiothreitol) or TCEP (1.1 eq).[1]

e Stir for 30 mins at RT.

o Extract with DCM.[1] The DTT stays in the aqueous phase; the regenerated thiol moves to
organic.[1]

References

e Synthesis of Substituted Pyridine-3-Thiols:Journal of Organic and Pharmaceutical Chemistry,
2025, 23(1). (Describes the synthesis of 5-Chloro-6-methoxypyridine-3-thiol via
thiobenzoic acid route).

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemsrc.com/en/cas/119345-01-6_513555.html
https://www.chemsrc.com/en/cas/119345-01-6_513555.html
https://www.chemsrc.com/en/cas/119345-01-6_513555.html
https://www.chemsrc.com/en/cas/119345-01-6_513555.html
https://www.chemsrc.com/en/cas/119345-01-6_513555.html
https://www.chemsrc.com/en/cas/119345-01-6_513555.html
https://www.chemsrc.com/en/cas/119345-01-6_513555.html
https://www.chemsrc.com/en/cas/119345-01-6_513555.html
https://www.chemsrc.com/en/cas/119345-01-6_513555.html
https://www.benchchem.com/product/b13482427/docs?utm_src=pdf-body#strategic-sourcing-technical-guide-5-chloro-6-methoxypyridine-3-thiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13482427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Precursor Availability (Amine): ChemicalBook Entry for CAS 158387-20-3.[1][3][4]

Precursor Availability (Sulfonyl Chloride): BLD Pharm Entry for CAS 1261785-22-1.[1][5]

Building Block Catalog: Namiki Shoji / Enamine Building Blocks 2021.

General Methods for Pyridine Thiol Synthesis:Smolecule Technical Review, 2024.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Strategic Sourcing & Technical Guide: 5-Chloro-6-
methoxypyridine-3-thiol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13482427/docs#strategic-sourcing-technical-guide-5-
chloro-6-methoxypyridine-3-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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